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CAS No.: 1192569-38-2

Cat. No.: B1524156

Get Quote

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a privileged

scaffold in medicinal chemistry. Its presence is a hallmark of numerous natural products,

pharmaceuticals, and functional materials, conferring a wide range of biological activities

including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1] Within this

important class of compounds, Methyl 2-chloroquinoline-5-carboxylate emerges as a highly

versatile and valuable building block for synthetic chemists. The strategic placement of a

reactive chloro group at the 2-position and a carboxylate ester at the 5-position provides two

distinct handles for molecular elaboration.[2]

This guide offers a comprehensive technical overview of Methyl 2-chloroquinoline-5-
carboxylate, delving into its molecular structure, physicochemical properties, and synthetic

utility. We will explore its reactivity, particularly the susceptibility of the C2-chloro group to

nucleophilic substitution, a feature that synthetic chemists exploit to construct diverse and

complex molecular architectures.[2] This document is intended to serve as a foundational

resource for researchers in drug discovery, medicinal chemistry, and materials science,

providing the necessary insights to leverage this compound's full potential in developing next-

generation therapeutics and advanced materials.
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Part 1: Molecular Identity and Physicochemical
Characteristics
A precise understanding of a molecule's fundamental properties is the cornerstone of its

application in research. Methyl 2-chloroquinoline-5-carboxylate is a distinct chemical entity

with the key identifiers and properties summarized below.

Structural and Molecular Formula
The molecule consists of a quinoline core chlorinated at the C2 position, with a methyl ester

group attached at the C5 position.

Molecular Formula: C₁₁H₈ClNO₂[3][4]

Systematic IUPAC Name: Methyl 2-chloroquinoline-5-carboxylate[3]

Chemical Structure (2D):

(Image Source: PubChem CID 54592965)[3]

Key Identifiers and Properties
The following table consolidates the essential physicochemical data for Methyl 2-
chloroquinoline-5-carboxylate, providing a quick reference for experimental design and

computational modeling.
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Property Value Source(s)

CAS Number 1192569-38-2 [4][5]

Molecular Weight 221.64 g/mol [4][5]

Monoisotopic Mass 221.02435 Da [3]

SMILES
COC(=O)C1=C2C=CC(=NC2=

CC=C1)Cl
[3]

InChIKey
KDYIUQAXLBVZEE-

UHFFFAOYSA-N
[3]

Predicted XlogP 3.0 [3]

Polar Surface Area (PSA) 39.19 Å² [5]

Part 2: Spectroscopic Profile - An Interpretive Guide
While specific spectra for this compound are proprietary to manufacturers, a detailed prediction

of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data

can be derived from its structure. This serves as a self-validating system for researchers

confirming its identity post-synthesis or upon purchase.[6][7]

¹H NMR Spectroscopy (Predicted)
In a typical deuterated solvent like CDCl₃, the proton NMR spectrum is expected to show:

Aromatic Protons (5H): Multiple signals between δ 7.5 and 8.5 ppm. The specific coupling

patterns (doublets, triplets, doublets of doublets) will depend on the proton-proton

adjacencies around the quinoline ring system.

Methyl Protons (3H): A sharp singlet around δ 3.9-4.1 ppm, corresponding to the protons of

the methyl ester group (-COOCH₃).

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will provide key information about the carbon framework:
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Carbonyl Carbon (1C): A signal in the downfield region, approximately δ 165-170 ppm, for

the ester carbonyl carbon.

Aromatic/Heteroaromatic Carbons (9C): A series of signals between δ 120 and 150 ppm. The

carbon attached to the chlorine (C2) will be significantly influenced.

Methyl Carbon (1C): A signal in the upfield region, typically around δ 52-55 ppm, for the

methyl ester carbon.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum is crucial for identifying key functional groups:

C=O Stretch: A strong, sharp absorption band around 1720-1740 cm⁻¹, characteristic of the

ester carbonyl group.[8]

C=N and C=C Stretch: Multiple bands in the 1500-1650 cm⁻¹ region, corresponding to the

vibrations of the quinoline ring system.

C-O Stretch: A distinct band in the 1100-1300 cm⁻¹ range for the ester C-O bond.

C-Cl Stretch: A band in the fingerprint region, typically around 600-800 cm⁻¹.

Mass Spectrometry (MS) (Predicted)
In an electron ionization (EI) mass spectrum, the following would be expected:

Molecular Ion Peak (M⁺): A prominent peak at m/z 221, with an isotopic peak (M+2) at m/z

223 of approximately one-third the intensity, which is characteristic of a monochlorinated

compound.[3]

Key Fragments: Common fragmentation patterns would include the loss of the methoxy

group (-•OCH₃) to give a fragment at m/z 190, or the loss of the entire carbomethoxy group (-

•COOCH₃) resulting in a fragment at m/z 162.

Part 3: Synthesis and Chemical Reactivity
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The utility of Methyl 2-chloroquinoline-5-carboxylate stems from its accessibility through

established synthetic routes and its predictable reactivity, making it a cornerstone for building

molecular diversity.

Proposed Synthetic Workflow
A logical and common route to this compound involves the esterification of its corresponding

carboxylic acid precursor, 2-chloroquinoline-5-carboxylic acid.[9] This precursor can be

synthesized through multi-step sequences starting from simpler aromatic amines.

Step-by-Step Protocol: Esterification of 2-chloroquinoline-5-carboxylic acid

Reaction Setup: To a solution of 2-chloroquinoline-5-carboxylic acid (1.0 eq) in methanol

(MeOH, ~0.2 M), add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~5 mol%).

Heating: Heat the reaction mixture to reflux (approximately 65 °C).

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is consumed (typically 4-6 hours).

Workup: Cool the mixture to room temperature and remove the methanol under reduced

pressure.

Extraction: Redissolve the residue in an organic solvent like ethyl acetate and wash

sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to

neutralize the acid, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent in vacuo. The resulting crude product can be purified by column

chromatography on silica gel or by recrystallization to yield pure Methyl 2-chloroquinoline-
5-carboxylate.

Causality in Experimental Choices:

Methanol as Solvent and Reagent: Methanol serves as both the solvent and the nucleophile

for the Fischer esterification reaction. Using it in large excess drives the equilibrium towards

the product side.
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Acid Catalysis: Sulfuric acid protonates the carbonyl oxygen of the carboxylic acid, making

the carbonyl carbon more electrophilic and susceptible to attack by the weakly nucleophilic

methanol.

Aqueous Workup: The NaHCO₃ wash is critical to remove any unreacted carboxylic acid and

the sulfuric acid catalyst, preventing potential hydrolysis of the ester product during storage.

Proposed Synthesis of Methyl 2-chloroquinoline-5-carboxylate

2-chloroquinoline-
5-carboxylic acid

Fischer Esterification
(Reflux, 4-6h)

Methanol (Solvent/Reagent)
Sulfuric Acid (Catalyst)

Methyl 2-chloroquinoline-
5-carboxylate

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis via Fischer esterification.

Core Reactivity: A Gateway to Novel Derivatives
The chemical behavior of Methyl 2-chloroquinoline-5-carboxylate is dominated by the

electrophilic nature of the C2 position. The chlorine atom is an excellent leaving group, readily

displaced by a wide array of nucleophiles. This reactivity is the molecule's most significant

asset for drug development professionals.[2]

Nucleophilic Aromatic Substitution (SₙAr): The primary reaction pathway involves the attack

of nucleophiles (e.g., amines, alcohols, thiols) at the C2 position. This allows for the

straightforward introduction of diverse functional groups and the construction of extensive

compound libraries. For instance, reaction with various primary or secondary amines yields

2-aminoquinoline derivatives, a scaffold found in many bioactive compounds.
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Role as a Versatile Chemical Scaffold

Nucleophiles

Derivative Classes

Methyl 2-chloroquinoline-
5-carboxylate

2-Aminoquinolines

 SₙAr Reaction

2-Alkoxyquinolines

 SₙAr Reaction

2-Thioquinolines

 SₙAr Reaction

Amines (R-NH₂) Alcohols (R-OH) Thiols (R-SH)

Click to download full resolution via product page

Caption: Nucleophilic substitution at C2 enables diverse derivative synthesis.

Part 4: Applications in Research and Drug
Development
Methyl 2-chloroquinoline-5-carboxylate is not typically an end-product but rather a crucial

intermediate. Its value lies in its potential to serve as a starting point for molecules with

significant biological activity.

Anticancer Drug Discovery: The quinoline core is integral to several kinase inhibitors used in

oncology. By reacting Methyl 2-chloroquinoline-5-carboxylate with various anilines or

other nitrogen-based heterocycles, researchers can synthesize libraries of compounds for

screening against cancer cell lines and specific kinase targets.

Antiviral Research: Quinolines have shown promise as antiviral agents. Recently, 2-

chloroquinoline-based frameworks have been designed and synthesized as dual inhibitors of

SARS-CoV-2 main protease (MPro) and papain-like protease (PLPro), demonstrating the

scaffold's relevance in combating emerging viral threats.[2]
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Antimalarial and Antimicrobial Agents: Historically, quinoline derivatives like chloroquine have

been mainstays in antimalarial therapy. The 2-chloroquinoline moiety provides a platform to

develop novel analogs aimed at overcoming drug resistance in parasites and bacteria.

Conclusion
Methyl 2-chloroquinoline-5-carboxylate is a quintessential example of a high-value synthetic

intermediate. Its well-defined molecular structure, predictable spectroscopic characteristics,

and, most importantly, its highly reactive C2-chloro group make it an indispensable tool for

medicinal chemists and materials scientists. By enabling facile access to a vast chemical space

of novel quinoline derivatives, this compound serves as a critical starting point in the quest for

new therapeutics to address pressing global health challenges, from cancer to infectious

diseases. Its strategic application in synthesis is a testament to the power of heterocyclic

chemistry in modern drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1524156?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

